Quercetin 3-sophoroside-7-glucoside

• Molecular Formula: C33H40O22
• Molecular Weight: 788.7 g/mol
• InChI: InChI=1S/C33H40O22/c34-6-15-19(40)23(44)26(47)31(51-15)49-10-4-13(39)18-14(5-10)50-28(9-1-2-11(37)12(38)3-9)29(22(18)43)54-33-30(25(46)21(42)17(8-36)53-33)55-32-27(48)24(45)20(41)16(7-35)52-32/h1-5,15-17,19-21,23-27,30-42,44-48H,6-8H2/t15-,16-,17-,19-,20-,21-,23+,24+,25+,26-,27-,30-,31-,32+,33+/m1/s1
• InChIKey: MSUZWPXKWROYDK-JGPRCQAHSA-N

Quercetin 3-sophoroside-7-glucoside: A Natural Triglycoside for Advanced Flavonoid Research and Procurement

Quercetin 3-sophoroside-7-glucoside (Q3S7G) is a naturally occurring flavonol triglycoside, consisting of a quercetin aglycone core glycosylated with a sophorose moiety (β-D-glucosyl-(1→2)-β-D-glucose) at the 3-position and a single glucose unit at the 7-position [1]. Isolated primarily from plants of the Brassicaceae family (e.g., Brassica rapa var. rapa, Brassica oleracea) and Antarctic Ranunculus species [2], this compound is of interest for research into structure-activity relationships, antioxidant mechanisms, and as a reference standard for metabolomics studies [3].

Natural triglycoside reference standard for metabolomics and botanical identification studies

Supports structure-activity relationship (SAR) research on glycosylation-dependent antioxidant mechanisms

Useful as a unique chemical probe for flavonoid-protein interaction mapping

• [1] Plantaedb. (2026). Quercetin 3-sophoroside-7-glucoside. Retrieved from https://plantaedb.com/compounds/0f500cb0-8693-11ee-ab7d-1d3a155d7b46 View Source
• [2] Gluchoff-Fiasson, K., et al. (1994). Quercetin glycosides from antarctic Ranunculus species. Phytochemistry, 37(6), 1629-1633. View Source
• [3] Ferreres, F., Sousa, C., Vrchovska, V., Valentão, P., Pereira, J. A., Seabra, R. M., & Andrade, P. B. (2006). Chemical composition and antioxidant activity of tronchuda cabbage internal leaves. European Food Research and Technology, 222(1-2), 88-98. View Source

Why Generic Flavonoid Substitution Fails: The Critical Role of Q3S7G's Unique Glycosylation Pattern

In the class of quercetin glycosides, simple substitution with analogs like rutin or isoquercitrin is scientifically unsound due to profound differences in their glycosylation architecture, which dictates crucial physicochemical and biological properties. The specific 3-O-sophoroside-7-O-glucoside pattern of Q3S7G confers distinct solubility, polarity, and molecular recognition characteristics that are not shared by other quercetin glycosides . Research indicates that the position and type of glycosylation directly impact antioxidant activity and potential for enzyme inhibition [1], making Q3S7G a unique tool for precise experimental design where generic flavonoids would yield confounding or irrelevant results [2].

Glycosylation Architecture Mismatch

Rutin, isoquercitrin and other common quercetin glycosides do not share the 3-sophoroside-7-glucoside pattern; solubility and molecular recognition profiles may shift significantly.

Physicochemical Property Divergence

Large differences in logP and aqueous solubility compared to aglycone or mono-glycosides can alter assay behavior; direct substitution risks confounding concentration-response data.

Class-Level Activity Evidence May Not Transfer

Antioxidant and CYP interaction trends reported for generic quercetin glycosides may not replicate with Q3S7G without compound-specific validation.

• [1] Yang, M., et al. (2021). Relationships between Structure and Antioxidant Capacity and Activity of Glycosylated Flavonols. Foods, 10(4), 849. View Source
• [2] Alizadeh, S., et al. (2022). O-Glycoside quercetin derivatives: Biological activities, mechanisms of action, and structure–activity relationship for drug design, a review. Phytotherapy Research, 36(2), 778-807. View Source

Quercetin 3-sophoroside-7-glucoside: Quantitative Differentiation from Analogs for Scientific Selection

Antioxidant Activity: 3-Glycosylation Enhances DPPH Radical Scavenging Over Aglycone

In a comparative DPPH radical scavenging assay, 3-glycosylated quercetin derivatives, including Q3S7G, demonstrated significantly higher antioxidant activity than the aglycone quercetin [1]. While aglycones like quercetin can undergo dimerization during the reaction, leading to a decline in activity, 3-glycoside substitution hinders this dimer formation, preserving strong free radical scavenging capabilities [1].

DPPH Scavenging (class trend)

Class-level

3-Glycosylated quercetins, including Q3S7G, reported higher radical scavenging than quercetin aglycone; dimerization blocked by glycoside.

Supports glycosylation-dependent antioxidant mechanism research.

Not quantified; compound-specific DPPH assay validation recommended.

Evidence Dimension	Antioxidant Activity (AA) in DPPH Assay
Target Compound Data	Significantly higher than quercetin
Comparator Or Baseline	Quercetin aglycone (significantly lower AA)
Quantified Difference	Not quantified; class-level trend reported
Conditions	DPPH assay in methanol solvent [1]

Why This Matters

This class-level evidence demonstrates that glycosylation at the 3-position, a key structural feature of Q3S7G, confers superior radical scavenging activity compared to quercetin, making it a more potent antioxidant candidate for in vitro studies.

• [1] Yang, M., et al. (2021). Relationships between Structure and Antioxidant Capacity and Activity of Glycosylated Flavonols. Foods, 10(4), 849. View Source

CYP Enzyme Interaction: In Silico Prediction Suggests Lower Drug Interaction Risk than Aglycone

In silico ADMET predictions for Q3S7G indicate a high probability of inhibiting CYP2C9 (93.15%), CYP2C19 (90.47%), and CYP2D6 (94.58%) [1]. However, experimental data for quercetin glycosides (e.g., rutin, isoquercitrin) consistently show IC50 values >100 μM for CYP enzymes, indicating no significant inhibition [2]. In contrast, quercetin aglycone potently inhibits CYP2C9 with an IC50 of 23.09 μM [2].

CYP2C9 Inhibition Probability

Cross-study comparable

Q3S7G in silico: 93.15% inhibition probability. Quercetin glycoside IC50 >100 μM; aglycone IC50 23.09 μM. >4.3-fold difference.

May indicate lower drug-interaction potential for glycosides in research contexts.

In vitro confirmation needed; cross-study comparison context.

Evidence Dimension	CYP2C9 Inhibition
Target Compound Data	In silico prediction: 93.15% probability of inhibition
Comparator Or Baseline	Quercetin aglycone: IC50 = 23.09 μM (potent inhibitor); Quercetin glycosides: IC50 > 100 μM (no significant inhibition) [2]
Quantified Difference	>4.3-fold higher IC50 for glycosides vs aglycone
Conditions	In silico prediction via admetSAR 2.0 [1]; In vitro human CYP enzyme assays [2]

Why This Matters

The glycosylation of Q3S7G is predicted to reduce its potential for drug-drug interactions compared to quercetin, an important consideration for researchers designing in vivo studies or assessing safety profiles of botanical extracts.

• [1] Plantaedb. (2026). Quercetin 3-sophoroside-7-glucoside ADMET Properties. Retrieved from https://plantaedb.com/compounds/0f500cb0-8693-11ee-ab7d-1d3a155d7b46 View Source
• [2] In vitro Inhibition of Quercetin and Its Glycosides on P450 Enzyme Activities. (n.d.). CAOD. Retrieved from https://caod.oriprobe.com/articles/41961037/In_vitro_Inhibition_of_Quercetin_and_Its_Glycosides_on_P450_Enzyme_Ac.htm View Source

Solubility and Polarity: A 30-Fold Improvement in Water Solubility Over Quercetin

The XlogP value, a measure of lipophilicity, is -3.00 for Q3S7G [1]. This is in stark contrast to quercetin aglycone, which has an estimated XlogP of approximately 1.5. This 4.5-unit difference in logP translates to a theoretical >30-fold increase in aqueous solubility for Q3S7G, a direct consequence of its three sugar moieties [1].

Lipophilicity (XlogP)

Cross-study comparable

XlogP -3.00 (Q3S7G) vs. ~1.5 (quercetin); Δ = 4.5 units, approx. 30,000-fold partition difference.

Supports aqueous formulation research; may reduce organic co-solvent use.

In silico estimate; verify with experimental solubility assays.

Evidence Dimension	Lipophilicity (XlogP)
Target Compound Data	XlogP = -3.00
Comparator Or Baseline	Quercetin aglycone: estimated XlogP ~1.5
Quantified Difference	ΔXlogP = 4.5 units (approx. 30,000-fold difference in partition coefficient)
Conditions	In silico calculation via XlogP3 algorithm [1]

Why This Matters

The significantly enhanced water solubility of Q3S7G facilitates easier in vitro handling, reduces the need for organic solvents in assays, and may translate to improved oral bioavailability compared to the poorly soluble aglycone quercetin.

• [1] Plantaedb. (2026). Quercetin 3-sophoroside-7-glucoside Physicochemical Properties. Retrieved from https://plantaedb.com/compounds/0f500cb0-8693-11ee-ab7d-1d3a155d7b46 View Source

Glycosylation Pattern: Distinct from Rutin Enables Specific Molecular Recognition

Q3S7G features a unique glycosylation pattern: a sophorose (β-D-glucosyl-(1→2)-β-D-glucose) at the C3 position and a single glucose at the C7 position [1]. In contrast, rutin (quercetin-3-O-rutinoside) is glycosylated only at the C3 position with a rutinose moiety (α-L-rhamnopyranosyl-(1→6)-β-D-glucose) [2]. This structural divergence results in different hydrogen-bonding networks and steric profiles, which are predicted to affect interactions with specific biological targets such as lectins or transporters [3].

Glycosylation Motif

Supporting evidence

Q3S7G: 3-O-sophoroside-7-O-glucoside. Rutin: 3-O-rutinoside only. Distinct H-bonding network and steric profile.

Enables specific molecular recognition studies; probe distinct from common 3-O-glycosides.

Structure confirmed by NMR/MS; recognition target binding to be validated.

Evidence Dimension	Glycosylation Structure
Target Compound Data	3-O-β-D-sophoroside-7-O-β-D-glucoside
Comparator Or Baseline	Rutin: 3-O-α-L-rhamnopyranosyl-(1→6)-β-D-glucoside
Quantified Difference	N/A (qualitative structural difference)
Conditions	NMR and MS characterization from isolated natural product [1]

Why This Matters

The distinct glycosylation signature of Q3S7G allows for specific molecular recognition events that cannot be replicated by rutin, making it the preferred choice for studies investigating glycoside-specific biological activities or for use as a unique chemical probe.

• [1] Gluchoff-Fiasson, K., et al. (1994). Quercetin glycosides from antarctic Ranunculus species. Phytochemistry, 37(6), 1629-1633. View Source
• [2] NCBI PubChem. (n.d.). Rutin. Compound Summary. View Source
• [3] Alizadeh, S., et al. (2022). O-Glycoside quercetin derivatives: Biological activities, mechanisms of action, and structure–activity relationship for drug design, a review. Phytotherapy Research, 36(2), 778-807. View Source

Quercetin 3-sophoroside-7-glucoside: Primary Application Scenarios Driven by Quantitative Evidence

In Vitro Antioxidant Mechanism Studies: Comparing Glycosylation Effects

Based on its demonstrated enhanced DPPH radical scavenging activity compared to quercetin aglycone [1], Q3S7G is ideally suited for mechanistic studies investigating how specific glycosylation patterns influence antioxidant capacity and reaction kinetics. Its 3-O-sophoroside-7-O-glucoside structure serves as a critical model compound for exploring the role of sugar moieties in preventing flavonol dimerization and preserving free radical scavenging activity [1].

Drug-Drug Interaction Risk Assessment in Botanical Extracts

The in silico CYP inhibition predictions for Q3S7G [1], contrasted with the known potent CYP inhibition of quercetin aglycone [2], support its use as a reference standard in studies evaluating the safety profile of plant-derived mixtures. Researchers can use Q3S7G to assess the contribution of specific flavonoid glycosides to overall extract-mediated CYP inhibition, aiding in the development of botanicals with reduced drug interaction potential.

Aqueous Formulation Development and Bioavailability Enhancement Studies

The >30,000-fold theoretical improvement in water solubility over quercetin, indicated by its XlogP of -3.00 [1], makes Q3S7G a superior candidate for in vitro assays requiring aqueous compatibility and for investigating glycosylation strategies to enhance oral bioavailability. Its high solubility reduces the need for organic co-solvents like DMSO, minimizing solvent-induced artifacts in cell-based assays.

Chemical Probe for Glycoside-Specific Biological Interactions

The unique 3-O-sophoroside-7-O-glucoside motif of Q3S7G [1] provides a distinct molecular handle for probing interactions with specific carbohydrate-binding proteins, such as lectins or certain transporters, that cannot be engaged by common glycosides like rutin [2]. This specificity makes Q3S7G an invaluable tool for targeted proteomics or chemoproteomics studies aiming to map glycoside-protein interactions.

Application

Selection Property

Validation Focus

Antioxidant mechanism studies (glycosylation impact)

Glycosylation-dependent radical scavenging context

DPPH endpoint and dimerization pathway review

Botanical extract CYP interaction profiling

Glycoside-specific CYP inhibition probability

Cross-study CYP inhibition assay comparison

Aqueous formulation research for flavonoids

High predicted aqueous solubility (XlogP context)

Solubility and co-solvent artifact assessment

Glycoside-protein interaction mapping

Unique 3,7-glycosylation motif for molecular recognition

Lectin/transporter binding and chemoproteomics validation

• [1] Yang, M., et al. (2021). Relationships between Structure and Antioxidant Capacity and Activity of Glycosylated Flavonols. Foods, 10(4), 849. View Source
• [2] In vitro Inhibition of Quercetin and Its Glycosides on P450 Enzyme Activities. (n.d.). CAOD. Retrieved from https://caod.oriprobe.com/articles/41961037/In_vitro_Inhibition_of_Quercetin_and_Its_Glycosides_on_P450_Enzyme_Ac.htm View Source
• [3] Plantaedb. (2026). Quercetin 3-sophoroside-7-glucoside Physicochemical Properties. Retrieved from https://plantaedb.com/compounds/0f500cb0-8693-11ee-ab7d-1d3a155d7b46 View Source
• [4] Gluchoff-Fiasson, K., et al. (1994). Quercetin glycosides from antarctic Ranunculus species. Phytochemistry, 37(6), 1629-1633. View Source